Cas no 2357116-49-3 (1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]- is a specialized organic compound featuring an isoindole-dione core functionalized with a butynyloxybutyl side chain. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for click chemistry applications due to the terminal alkyne group. The compound's design allows for efficient conjugation with azide-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling precise modifications in polymer science, bioconjugation, and materials research. Its stability under standard conditions and compatibility with diverse reaction environments enhance its utility as a versatile intermediate. The balanced hydrophobicity of the side chain further facilitates controlled functionalization in targeted synthesis.

1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]- structure

2357116-49-3 structure

Product Name:1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]-

CAS No:2357116-49-3

MF:C₁₆H₁₇NO₃

MW:271.311084508896

MDL:MFCD32666623

CID:4784805

Update Time:2025-05-26

1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]-
- MDL： MFCD32666623
- Inchi： 1S/C16H17NO3/c1-2-3-11-20-12-7-6-10-17-15(18)13-8-4-5-9-14(13)16(17)19/h1,4-5,8-9H,3,6-7,10-12H2
- InChI Key： ZSPFFFXPCUBWKM-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCOCCC#C

1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	215827-5g	2-(4-But-3-ynoxyButyl)isoindoline-1,3-dione, 95%	2357116-49-3	95%	5g	$2310.00	2023-09-05

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Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]-

Compound CAS No. 2357116-49-3: 1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl]

The compound with CAS number 2357116-49-3, also known as 1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl], is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of isoindole derivatives, which are known for their unique structural properties and potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a central isoindole ring system with a substituted butyl group containing a butynol moiety. The isoindole core, which is a bicyclic structure consisting of two fused benzene rings and a ketone group, provides a rigid framework that can be further functionalized for specific applications. The presence of the butynol group introduces additional functionality, such as enhanced solubility and potential for further chemical modifications.

Recent studies have highlighted the importance of isoindole derivatives in the development of biomedical materials and therapeutic agents. For instance, researchers have explored the use of this compound as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties. Its ability to undergo various chemical reactions, such as nucleophilic additions and cyclizations, makes it a versatile building block in organic synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and oxidative coupling. One notable approach involves the reaction of an appropriate aldehyde with an amine derivative in the presence of an oxidizing agent. This method not only ensures high yields but also allows for precise control over the substituents on the isoindole ring.

The physical properties of this compound are equally intriguing. It exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Additionally, its solubility in common organic solvents facilitates its use in solution-based reactions and formulations.

From an analytical standpoint, this compound can be characterized using a range of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity, ensuring its suitability for various applications.

In conclusion, the compound with CAS number 2357116-49-3, or 1H-Isoindole-1,3(2H)-dione, 2-[4-(3-butyn-1-yloxy)butyl], represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique properties and versatile reactivity make it an attractive candidate for further research and development across multiple disciplines.